Cas no 85561-97-3 (1H-1,3-benzodiazole-2,5-diamine)
1H-1,3-Benzodiazole-2,5-diamine is a heterocyclic organic compound featuring a benzodiazole core with amino substituents at the 2 and 5 positions. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its aromatic amine groups enable participation in condensation and coupling reactions, facilitating the construction of complex molecules. The compound's stability and selectivity are advantageous in the development of dyes, corrosion inhibitors, and biologically active agents. High purity grades ensure consistent performance in research and industrial applications. Its well-defined chemical properties support precise functionalization, underscoring its utility in advanced organic synthesis.
85561-97-3 structure
Product Name:1H-1,3-benzodiazole-2,5-diamine
CAS No:85561-97-3
MF:C7H8N4
MW:148.16522026062
MDL:MFCD09910213
CID:708044
PubChem ID:3010969
Update Time:2025-05-28
1H-1,3-benzodiazole-2,5-diamine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-2,6-diamine
- 2,5-Diaminobenzimidazole
- 3H-benzimidazole-2,5-diamine
- 1H-1,3-benzodiazole-2,5-diamine
- 1H-Benzimidazole-2,5-diamine(9CI)
- 1H-Benzimidazole-2,5-diamine
- 1H-benzo[d]iMidazole-2,5-diaMine
- 1H-benzo[d]imidazole-2,6-diamine
-
- MDL： MFCD09910213
- Inchi： 1S/C7H8N4/c8-4-1-2-5-6(3-4)11-7(9)10-5/h1-3H,8H2,(H3,9,10,11)
- InChI Key： IFNLHIRHJNDMBM-UHFFFAOYSA-N
- SMILES： C1(N)NC2=CC(N)=CC=C2N=1
Computed Properties
- Exact Mass: 148.075
- Monoisotopic Mass: 148.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 80.7A^2
Experimental Properties
- Density: 1.486
- Boiling Point: 476.6°C at 760 mmHg
- Flash Point: 273.5°C
- Refractive Index: 1.865
- pka: 10.80±0.10(Predicted)
1H-1,3-benzodiazole-2,5-diamine Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Alichem | A061000107-1g |
2,6-Diamino-1H-benzimidazole |
85561-97-3 | 98% | 1g |
672.36 USD | 2021-06-01 | |
| Alichem | A061000107-5g |
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85561-97-3 | 98% | 5g |
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| Alichem | A061000107-10g |
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| Ambeed | A214221-10g |
1H-Benzo[d]imidazole-2,5-diamine |
85561-97-3 | 97% | 10g |
$3678.0 | 2025-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1638119-1g |
1H-Benzo[d]imidazole-2,5-diamine |
85561-97-3 | 98% | 1g |
￥13608.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1638119-5g |
1H-Benzo[d]imidazole-2,5-diamine |
85561-97-3 | 98% | 5g |
￥25515.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1638119-10g |
1H-Benzo[d]imidazole-2,5-diamine |
85561-97-3 | 98% | 10g |
￥37298.00 | 2024-07-28 | |
| A2B Chem LLC | AD95651-50mg |
1H-Benzo[d]imidazole-2,5-diamine |
85561-97-3 | 95% | 50mg |
$314.00 | 2024-04-19 | |
| A2B Chem LLC | AD95651-100mg |
1H-Benzo[d]imidazole-2,5-diamine |
85561-97-3 | 95% | 100mg |
$450.00 | 2024-04-19 | |
| A2B Chem LLC | AD95651-250mg |
1H-Benzo[d]imidazole-2,5-diamine |
85561-97-3 | 95% | 250mg |
$627.00 | 2024-04-19 |
1H-1,3-benzodiazole-2,5-diamine Suppliers
Amadis Chemical Company Limited
Gold Member
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(CAS:85561-97-3)1H-1,3-benzodiazole-2,5-diamine
Order Number:A1181876
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:48
Price ($):3310.0
Email:sales@amadischem.com
1H-1,3-benzodiazole-2,5-diamine Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:85561-97-3)1H-1,3-benzodiazole-2,5-diamine
Purity:99%
Quantity:10g
Price ($):3310.0